![molecular formula C18H25ClN4O B6269653 N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride CAS No. 2639430-70-7](/img/no-structure.png)
N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride” is a compound that falls under the category of pyrazoles . Pyrazoles are a class of organic compounds with a five-membered aromatic ring, containing two nitrogen atoms at positions 1 and 2, and three carbon atoms . They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Synthesis Analysis
The synthesis of pyrazoles involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . For instance, 1-acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles have been prepared in good yields from the corresponding 2-alkyn-1-ones .Molecular Structure Analysis
The molecular structure of pyrazoles, including “this compound”, is characterized by a five-membered aromatic ring, containing two nitrogen atoms at positions 1 and 2, and three carbon atoms .Chemical Reactions Analysis
Pyrazoles, including “this compound”, can undergo a variety of chemical reactions. For instance, 1-acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles undergo dehydration and iodination in the presence of ICl and Li2CO3 at room temperature to provide 1-acyl-4-iodo-1H-pyrazoles .Future Directions
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . Therefore, “N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride” and other pyrazole derivatives could be considered as a precursor structure for further design of pesticides .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide hydrochloride involves the reaction of 4-(1-aminoethyl)benzaldehyde with cyclopentanone to form N-{[4-(1-aminoethyl)phenyl]methyl}-cyclopentanone, which is then reacted with hydrazine hydrate to form N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "4-(1-aminoethyl)benzaldehyde", "cyclopentanone", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-(1-aminoethyl)benzaldehyde is reacted with cyclopentanone in the presence of a base catalyst to form N-{[4-(1-aminoethyl)phenyl]methyl}-cyclopentanone.", "Step 2: N-{[4-(1-aminoethyl)phenyl]methyl}-cyclopentanone is reacted with hydrazine hydrate in the presence of a base catalyst to form N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide.", "Step 3: Hydrochloric acid is added to N-{[4-(1-aminoethyl)phenyl]methyl}-1-cyclopentyl-1H-pyrazole-5-carboxamide to form the hydrochloride salt of the compound." ] } | |
2639430-70-7 | |
Molecular Formula |
C18H25ClN4O |
Molecular Weight |
348.9 |
Purity |
89 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.